Cas no 38836-21-4 (4-Hydroxy-5-methyl-2-hexanone)

4-Hydroxy-5-methyl-2-hexanone Properties

Names and Identifiers

• 4-Hydroxy-5-methyl-2-hexanone
• 4-hydroxy-5-methylhexan-2-one
• DTXSID80292481
• 5-methyl-4-hydroxy-2-hexanone
• BXQODTBLKZARFD-UHFFFAOYSA-N
• NCIOpen2_001047
• 4-Hydroxy-5-methyl-2-hexanone #
• 2-Hexanone, 4-hydroxy-5-methyl-
• NSC-83147
• NSC83147
• 38836-21-4
• SCHEMBL3912069
• +Expand

• InChIKey： BXQODTBLKZARFD-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O2/c1-5(2)7(9)4-6(3)8/h5,7,9H,4H2,1-3H3
• SMILES： OC(C(C)C)CC(=O)C

Computed Properties

• Exact Mass: 130.09942
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 130.099
• Heavy Atom Count: 9
• Complexity: 97.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• Refractive Index: 1.429
• Boiling Point: 199.5°C at 760 mmHg
• Flash Point: 78°C
• Density: 0.933